Cas no 852388-79-5 (2-{1-(1,3-benzothiazol-2-yl)methylcyclopentyl}acetic acid)

• Product Name: 2-{1-(1,3-benzothiazol-2-yl)methylcyclopentyl}acetic acid
• CAS No: 852388-79-5
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 3108031
• PubChem ID: 2560411
• Update Time: 2025-04-21

2-{1-(1,3-benzothiazol-2-yl)methylcyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(1,3-benzothiazol-2-ylmethyl)cyclopentyl]acetic acid
• 2-{1-(1,3-benzothiazol-2-yl)methylcyclopentyl}acetic acid
• 2-[1-(1,3-benzothiazol-2-ylmethyl)cyclopentyl]aceticacid
• HMS1748F09
• AKOS000118257
• 852388-79-5
• CS-0232275
• EN300-12672
• NCGC00329690-01
• 2-{1-[(1,3-benzothiazol-2-yl)methyl]cyclopentyl}acetic acid
• SR-01000065822
• AB01107091-03
• Z85933872
• 2-[1-(1,3-benzothiazol-2-ylmethyl)cyclopentyl]acetic acid
• SR-01000065822-1

• Inchi： 1S/C15H17NO2S/c17-14(18)10-15(7-3-4-8-15)9-13-16-11-5-1-2-6-12(11)19-13/h1-2,5-6H,3-4,7-10H2,(H,17,18)
• InChI Key： TVRPZMALZMJHMK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 275.09799996Da
• Monoisotopic Mass: 275.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.4Ų